Cas no 2228724-08-9 (6,6-dimethyl-2-(nitromethyl)bicyclo3.1.1hept-2-ene)

6,6-Dimethyl-2-(nitromethyl)bicyclo[3.1.1]hept-2-ene is a bicyclic organic compound featuring a nitromethyl functional group attached to a strained olefinic framework. Its rigid bicyclo[3.1.1]heptene core, combined with the electron-withdrawing nitro group, makes it a valuable intermediate in synthetic organic chemistry, particularly for cycloaddition reactions and the construction of complex polycyclic systems. The steric hindrance from the geminal dimethyl groups enhances selectivity in certain transformations. This compound is of interest in pharmaceutical and materials research due to its potential as a precursor for bioactive molecules or specialty polymers. Its structural features enable controlled reactivity, offering utility in fine chemical synthesis and mechanistic studies.

6,6-dimethyl-2-(nitromethyl)bicyclo3.1.1hept-2-ene structure

2228724-08-9 structure

Product Name:6,6-dimethyl-2-(nitromethyl)bicyclo3.1.1hept-2-ene

CAS No:2228724-08-9

MF:C₁₀H₁₅NO₂

MW:181.231602907181

CID:6197637

PubChem ID:15860123

Update Time:2025-10-13

6,6-dimethyl-2-(nitromethyl)bicyclo3.1.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

- 6,6-dimethyl-2-(nitromethyl)bicyclo3.1.1hept-2-ene
- 2228724-08-9
- 6,6-DIMETHYL-2-(NITROMETHYL)BICYCLO[3.1.1]HEPT-2-ENE
- EN300-1812058
- Inchi： 1S/C10H15NO2/c1-10(2)8-4-3-7(6-11(12)13)9(10)5-8/h3,8-9H,4-6H2,1-2H3
- InChI Key： HGWGFMJOXKAZGT-UHFFFAOYSA-N
- SMILES： [O-][N+](CC1=CCC2CC1C2(C)C)=O

Computed Properties

Exact Mass: 181.110278721g/mol
Monoisotopic Mass: 181.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 45.8Å²

6,6-dimethyl-2-(nitromethyl)bicyclo3.1.1hept-2-ene Pricemore >>

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Enamine	EN300-1812058-0.05g	6,6-dimethyl-2-(nitromethyl)bicyclo[3.1.1]hept-2-ene	2228724-08-9	0.05g	$827.0	2023-09-19
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Enamine	EN300-1812058-0.5g	6,6-dimethyl-2-(nitromethyl)bicyclo[3.1.1]hept-2-ene	2228724-08-9	0.5g	$946.0	2023-09-19
Enamine	EN300-1812058-1.0g	6,6-dimethyl-2-(nitromethyl)bicyclo[3.1.1]hept-2-ene	2228724-08-9	1g	$986.0	2023-06-01
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Enamine	EN300-1812058-5.0g	6,6-dimethyl-2-(nitromethyl)bicyclo[3.1.1]hept-2-ene	2228724-08-9	5g	$2858.0	2023-06-01
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Enamine	EN300-1812058-5g	6,6-dimethyl-2-(nitromethyl)bicyclo[3.1.1]hept-2-ene	2228724-08-9	5g	$2858.0	2023-09-19